Cas no 1352528-30-3 (2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• CAS No: 1352528-30-3
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5217889
• Update Time: 2025-05-26

2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 2-[2-(methylthio)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-11-6-5-9-13(18)12-8-7-10-17-14(12)21-4/h7-8,10,13H,5-6,9,11H2,1-4H3
• InChI Key： XPIPGDFAEHZSQZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=CN=C1SC

Additional information on 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352528-30-3)

The compound 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352528-30-3) is a highly specialized chemical intermediate with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the bipyridinyl core and tert-butyl ester moiety, make it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in the design of kinase inhibitors and other bioactive molecules.

In recent years, the demand for 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester has surged, driven by advancements in medicinal chemistry and the growing interest in heterocyclic compounds. The compound's CAS No. 1352528-30-3 is often queried in scientific databases, reflecting its importance in high-value research. Its methylsulfanyl group adds a layer of versatility, enabling further functionalization, which is a key focus area for chemists working on structure-activity relationship (SAR) studies.

The synthesis and characterization of 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's high purity, which is critical for its use in preclinical studies and lead optimization. The tert-butyl ester group, in particular, is a strategic choice for protecting carboxylic acids during multi-step syntheses, a topic frequently discussed in organic chemistry forums and research publications.

From a commercial perspective, CAS No. 1352528-30-3 is often sourced by contract research organizations (CROs) and pharmaceutical companies engaged in small molecule drug development. Its role in the synthesis of bioactive scaffolds aligns with current trends in targeted therapy and precision medicine. Additionally, the compound's bipyridinyl structure has garnered attention in material science, where such frameworks are explored for their electronic properties.

Environmental and regulatory considerations are also part of the discourse surrounding 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. While the compound is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) and chemical safety protocols. This aspect is particularly relevant to laboratory technicians and process chemists who prioritize sustainable chemistry and green synthesis methods.

In summary, 2-Methylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352528-30-3) represents a critical tool in modern chemical research. Its multifaceted applications, from drug discovery to material science, underscore its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research and technological advancements.